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Compound of Interest

Compound Name: Selenium cyanide

Cat. No.: B1620110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selenium cyanide (Se(CN)z), also known as selenium(ll) dicyanide, is an inorganic compound
of interest in various chemical research fields. Its reactivity makes it a potential reagent in
organic synthesis, though its instability presents significant handling challenges. This guide
provides a comprehensive overview of the known physical and chemical properties of
selenium cyanide, detailed experimental protocols for related syntheses, and an exploration
of its limitedly understood biological interactions, presented for a technical audience.

Physical and Chemical Properties

Selenium cyanide is a colorless, crystalline solid at room temperature.[1] Due to its inherent
instability, a definitive melting point has not been established, as it tends to decompose upon
heating.[1] It is known to be soluble in water and other polar solvents.[1]
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Property Value Source(s)
Molecular Formula C2Nz2Se [1112]
Molecular Weight 131.01 g/mol [1][2]
Appearance Colorless, crystalline solid [1]
State at 25°C Solid [1]
Boiling Point 163°C (Decomposes) [1]
Flash Point 52°C [1]
Vapor Pressure 2.14 mmHg at 25°C [1]
- Soluble in water and polar
Solubility [1]
solvents
Peak/Chemical .
Spectroscopy . Assignment Source(s)
Shift
13C NMR (in DMSO- _
de) 0 =103.7 ppm Cyanide carbon [3]
6
Infrared (IR) 2137 cm™? C=N stretch [3]
668 cm1 Se-CN stretch [3]
Crystal Structure Data
Parameter Value Source(s)
Crystal System Orthorhombic [2]
Space Group Pbca [2]

Unit Cell Dimensions

a=8632A,b=6.847A,c=
12.8151 A

[2]

o =90.0° B =90.0°, y=90.0°

[2]
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Experimental Protocols

While a definitive, high-yield synthesis for pure, isolated selenium dicyanide is not well-
documented due to its instability, a common method for the generation of a selenocyanating
agent involves the in situ formation of triselenium dicyanide from malononitrile and selenium
dioxide. This mixture behaves as a source of electrophilic selenium cyanide.

In Situ Generation of a Selenocyanating Agent
(Triselenium Dicyanide)

Objective: To generate a selenocyanating agent for subsequent reactions with organic
substrates.

Materials:

Malononitrile

e Selenium dioxide (SeO2)

e Dimethyl sulfoxide (DMSO)

e Amino pyrazole, amino uracil, or other suitable substrate
o Ethyl acetate

e Water

e Round-bottom flask (10.0 mL)

e Magnetic stirrer and stir bar

e Separating funnel

Procedure:

e To a 10.0 mL round-bottom flask, add malononitrile (0.75 mmol, 1.5 equiv) and selenium
dioxide (1.5 mmol, 3.0 equiv).
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e Add 2.0 mL of DMSO to the flask.
 Stir the resulting mixture at 40°C for five minutes.
o Add the desired substrate (e.g., amino pyrazole, 0.5 mmol, 1.0 equiv) to the reaction mixture.

o Continue stirring for approximately 30 minutes, monitoring the reaction progress via Thin
Layer Chromatography (TLC).

o Upon completion, transfer the reaction mixture to a separating funnel.
e Add 10.0 mL of water and extract the product with ethyl acetate (3 x 10.0 mL).

o Combine the organic layers and process for product isolation (e.g., drying, solvent
evaporation, and column chromatography).[4]

Reagent Preparation
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Workflow for the in situ generation of a selenocyanating agent.

Biological Interactions and Signaling Pathways
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Direct studies on the signaling pathways of selenium cyanide are scarce. However, the
biological effects can be inferred from the well-documented activities of its constituent parts:
selenium and cyanide.

Selenium is an essential trace element incorporated into selenoproteins, which play critical
roles in antioxidant defense, thyroid hormone metabolism, and immune function.[5][6]

Cyanide is a potent inhibitor of cellular respiration, primarily by binding to cytochrome c oxidase
in the mitochondrial electron transport chain.[7][8] This leads to histotoxic hypoxia, where cells

are unable to utilize oxygen.

A notable interaction between these two entities is the detoxification of selenite (a common
form of selenium) in the presence of cyanide to form selenocyanate (SeCN~). This process
suggests a potential metabolic pathway where cyanide can influence selenium metabolism.
One study in rats demonstrated that cyanide administration led to increased urinary excretion
of selenium and reduced glutathione peroxidase activity and selenium concentrations in
various tissues.[9][10]

Putative Detoxification Pathway of Selenite

The formation of selenocyanate from selenite in the presence of cyanide and glutathione
(GSH) is a proposed detoxification mechanism. While the precise enzymatic control of this
pathway in vivo is not fully elucidated, it represents a key interaction between selenium and
cyanide metabolism.
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Proposed pathway for the detoxification of selenite to selenocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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